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Compound of Interest

Compound Name: Bonvalotidine A

Cat. No.: B15094012

Bonvalotidine A: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bonvalotidine A is a C19-diterpenoid alkaloid that has been isolated from the roots of
Delphinium bonvalotii Franch. As a member of the diterpenoid alkaloid class of natural
products, it represents a complex chemical scaffold that is of interest to researchers in the
fields of natural product chemistry, medicinal chemistry, and pharmacology. This document
provides a concise summary of the available technical information for Bonvalotidine A.

Chemical and Physical Properties

A summary of the key chemical identifiers for Bonvalotidine A is provided in the table below.

Property Value
CAS Number 929019-25-0
Chemical Formula C27H41NO8

Biological Activity and Therapeutic Potential
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To date, the scientific literature does not contain detailed studies on the specific biological
activities or mechanism of action of Bonvalotidine A. However, compounds isolated from the
Delphinium genus, to which the source of Bonvalotidine A belongs, have been reported to
exhibit a range of pharmacological properties. These activities include anti-inflammatory,
analgesic, and antimicrobial effects. The complex structures of diterpenoid alkaloids have
made them attractive targets for drug discovery programs.

Further research is required to determine the specific biological profile of Bonvalotidine A.

Experimental Protocols

Detailed experimental protocols for the synthesis, biological evaluation, or mechanism of action
studies of Bonvalotidine A are not currently available in the public domain. The initial isolation
from Delphinium bonvalotii suggests that standard chromatographic techniques were likely
employed for its purification.

Signaling Pathways

There is no information available in the scientific literature regarding the signaling pathways
that may be modulated by Bonvalotidine A.

Future Directions

The unique chemical structure of Bonvalotidine A warrants further investigation to elucidate its
potential pharmacological activities. Future research efforts could focus on:

» Total synthesis of Bonvalotidine A to enable further biological studies.

e Screening for a wide range of biological activities, including but not limited to anti-
inflammatory, analgesic, cytotoxic, and antimicrobial properties.

e Mechanism of action studies to identify the molecular targets and signaling pathways
affected by Bonvalotidine A.

The development of a synthetic route and a deeper understanding of its pharmacological
profile will be crucial in determining the therapeutic potential of this natural product.
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 To cite this document: BenchChem. [Bonvalotidine A CAS number and chemical formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15094012#bonvalotidine-a-cas-number-and-
chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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